Cas no 31163-70-9 (1H-Benzotriazole, 1-nitro-)

• Product Name: 1H-Benzotriazole, 1-nitro-
• CAS No: 31163-70-9
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 3935777
• PubChem ID: 5144241
• Update Time: 2025-04-22

1H-Benzotriazole, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-nitro-
• SCHEMBL277629
• InChI=1/C6H4N4O2/c11-10(12)9-6-4-2-1-3-5(6)7-8-9/h1-4H
• 31163-70-9
• 1-Nitrobenzotriazol
• LVLGHKHYCQJDIH-UHFFFAOYSA-
• 1-nitrobenzotriazole
• 1-Nitro-1H-1,2,3-benzotriazole

• Inchi： 1S/C6H4N4O2/c11-10(12)9-6-4-2-1-3-5(6)7-8-9/h1-4H
• InChI Key： LVLGHKHYCQJDIH-UHFFFAOYSA-N
• SMILES： [O-][N+](N1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 164.03342538g/mol
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles